Cas no 2648931-55-7 ((2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-hydroxybutanoic acid)

• Product Name: (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-hydroxybutanoic acid
• CAS No: 2648931-55-7
• MF: C₂₄H₂₆N₂O₇
• MW: 454.472446918488
• CID: 6287200
• PubChem ID: 165561831
• Update Time: 2025-10-30

(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-hydroxybutanoic acid
• 2648931-55-7
• (2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}-4-hydroxybutanoic acid
• EN300-1505240

• Inchi： 1S/C24H26N2O7/c27-11-9-20(21(28)29)25-22(30)24(10-12-32-14-24)26-23(31)33-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,19-20,27H,9-14H2,(H,25,30)(H,26,31)(H,28,29)/t20-,24?/m0/s1
• InChI Key： RGMILNJLKSXJIZ-QHELBMECSA-N
• SMILES： O1CCC(C(N[C@H](C(=O)O)CCO)=O)(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 454.17400117g/mol
• Monoisotopic Mass: 454.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 134Ų

Additional information on (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-hydroxybutanoic acid

Exploring the Potential of (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-hydroxybutanoic Acid in Modern Pharmaceutical Research

The compound with CAS No 2648931-55-7, known as (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-hydroxybutanoic acid, has recently garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule, characterized by its unique stereochemistry and functional groups, represents a promising lead compound for developing novel therapeutic agents.

Fluorenylmethoxycarbonyl (Fmoc) groups are well-known protecting groups in peptide synthesis, and their presence in this molecule suggests potential applications in controlled drug delivery systems. The S configuration at the second carbon indicates a high degree of stereochemical control during synthesis, which is critical for biological activity and pharmacokinetic properties.

Recent studies have highlighted the importance of oxolane rings in enhancing the stability and bioavailability of pharmaceutical compounds. The oxolane ring in this molecule is further substituted with an Fmoc-amino group, creating a unique structural motif that may facilitate interactions with specific biological targets. The hydroxybutanoic acid moiety adds hydrophilic character to the molecule, potentially improving its solubility and metabolic stability.

From a synthetic perspective, the construction of this compound involves a multi-step process that showcases modern organic chemistry techniques. The use of Fmoc protection strategies, asymmetric synthesis methods, and advanced coupling reactions are integral to its preparation. Researchers have optimized these steps to achieve high yields and excellent stereochemical outcomes.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits selective inhibition against certain enzymes involved in inflammatory pathways. Its ability to modulate these targets suggests potential applications in treating chronic inflammatory diseases such as arthritis and neurodegenerative conditions.

Moreover, computational modeling studies have provided insights into the molecular interactions responsible for its bioactivity.Docking simulations reveal that the Fmoc group plays a crucial role in stabilizing interactions within the active site of target enzymes.

The integration of this compound into drug delivery systems has also been explored.Fmoc groups can be strategically removed under specific conditions, enabling controlled release profiles that optimize therapeutic efficacy while minimizing side effects.

In conclusion, (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-hydroxybutanoic acid represents a versatile scaffold with immense potential in pharmaceutical research.Advances in synthetic methodology and biological testing continue to unlock new possibilities for this intriguing molecule.As research progresses,the full scope of its applications will undoubtedly expand further.